[4-Oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-yl]acetic acid

• IUPAC Name: 2-(4-oxo-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-5-yl)acetic acid
• InChI: InChI=1S/C8H11NO3S2/c1-4(2)9-7(12)5(3-6(10)11)14-8(9)13/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key: ZTEBWNHCGWEERD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C(SC1=S)CC(=O)O
• Molecular Formula: C8H11NO3S2
• Molecular Weight: 233.3 g/mol

Description

“[4-Oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-yl]acetic acid” is a type of compound that exhibits a wide range of pharmacological activities. The only derivative of this compound used in clinical practice is the aldose reductase inhibitor epalrestat.

Synthesis Analysis

The compound was prepared by a modified procedure reported by Zeslawska. A sample of the crude product was recrystallized from iPrOH/water standing at room temperature for 48 h to obtain crystals for X-ray diffraction methods.

Molecular Structure Analysis

The crystal structure of the compound is monoclinic, with parameters a = 4.8114 (2) Å, b = 12.1265 (5) Å, c = 14.2881 (6) Å, β = 92.845 (1)°, V = 832.62 (6) Å.

Chemical Reactions Analysis

The compound and its structurally related compounds were found to be potent inhibitors of ALR2 with submicromolar IC50 values. (Z)-2-(5-(1-(5-butylpyrazin-2-yl)ethylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid (3) was identified as the most efficacious inhibitor.

Scientific Research Applications

Antiviral Research

Compounds related to thiazolidinones have been studied for their potential antiviral properties. .

Peroxisome Proliferator-Activated Receptors (PPAR) Agonists

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Anti-Proliferative Activity

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Antibacterial Activity

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Drug Discovery

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Mechanism of Action

Target of Action

The primary target of [4-Oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-yl]acetic acid is the aldose reductase (ALR2) enzyme . This enzyme plays a crucial role in the polyol pathway, where it reduces glucose to sorbitol. Overactivity of this enzyme can lead to various complications, especially in diabetic patients .

Mode of Action

The compound interacts with the ALR2 enzyme, acting as a potent inhibitor . It binds to the active site of the enzyme, preventing it from catalyzing the reduction of glucose to sorbitol . Molecular docking simulations identified His110, Trp111, Tyr48, and Leu300 as the crucial interaction counterparts responsible for the high-affinity binding .

Biochemical Pathways

By inhibiting the ALR2 enzyme, the compound disrupts the polyol pathway . This prevents the accumulation of sorbitol, which can cause osmotic stress and oxidative damage, leading to complications such as cataracts, retinopathy, and neuropathy in diabetic patients .

Result of Action

The inhibition of the ALR2 enzyme by the compound can help prevent the complications associated with the overactivity of this enzyme . It can potentially be used in the management of diabetic complications .

Future Directions

The study suggests possible modifications to improve further inhibition efficacy, selectivity, and biological availability in the group of rhodanine carboxylic acids. This indicates potential future directions for research and development of this compound.